N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide

• IUPAC Name: N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide
• InChI: InChI=1S/C22H15ClFN3O5/c1-2-31-20-7-3-12(9-18(20)27(29)30)21(28)25-14-5-8-19-17(11-14)26-22(32-19)15-6-4-13(24)10-16(15)23/h3-11H,2H2,1H3,(H,25,28)
• InChI Key: GPZMLPLSCHNUFU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C=C(C=C4)F)Cl)[N+](=O)[O-]
• Molecular Formula: C22H15ClFN3O5
• Molecular Weight: 455.8 g/mol

Description

N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide, also known as CFEB, is a chemical compound that has been extensively studied in the field of medicinal chemistry. It belongs to the class of benzoxazole derivatives and has shown promising results in various scientific research applications.

Mechanism of Action

The exact mechanism of action of N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide is not fully understood. However, it has been shown to inhibit the activity of various enzymes and proteins that are involved in inflammation and cancer progression. This compound has also been shown to modulate the activity of neurotransmitters, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-1 beta. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been shown to protect neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide is its versatility in scientific research applications. It has been shown to have potential therapeutic effects in a range of diseases, making it a promising candidate for further study. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in other diseases, such as cancer and multiple sclerosis. Finally, the development of more soluble forms of this compound could improve its potential use in experimental settings.

Synthesis Methods

N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide can be synthesized using a multi-step process starting with the reaction of 2-chloro-4-fluoroaniline with salicylic acid to form 2-(2-chloro-4-fluorophenyl)-1,3-benzoxazole. This intermediate product is then reacted with ethyl 4-amino-3-nitrobenzoate in the presence of a coupling reagent to form this compound.

Scientific Research Applications

N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide has been extensively studied for its potential use in the treatment of various diseases. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.